molecular formula C11H7N3O2 B8354524 (7-cyano-2-oxo-1,5-naphthyridin-1(2H)-yl)acetaldehyde CAS No. 959616-39-8

(7-cyano-2-oxo-1,5-naphthyridin-1(2H)-yl)acetaldehyde

Cat. No.: B8354524
CAS No.: 959616-39-8
M. Wt: 213.19 g/mol
InChI Key: DKKKGXVUESCGMX-UHFFFAOYSA-N
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Description

(7-cyano-2-oxo-1,5-naphthyridin-1(2H)-yl)acetaldehyde is a useful research compound. Its molecular formula is C11H7N3O2 and its molecular weight is 213.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

959616-39-8

Molecular Formula

C11H7N3O2

Molecular Weight

213.19 g/mol

IUPAC Name

6-oxo-5-(2-oxoethyl)-1,5-naphthyridine-3-carbonitrile

InChI

InChI=1S/C11H7N3O2/c12-6-8-5-10-9(13-7-8)1-2-11(16)14(10)3-4-15/h1-2,4-5,7H,3H2

InChI Key

DKKKGXVUESCGMX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=O)N(C2=C1N=CC(=C2)C#N)CC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 5 mL of 90% trifluoroacetic acid, 215 mg of 7-cyano-1-(1,3-dioxolan-2-ylmethyl)-1,5-naphthyridin-2(1H)-one was dissolved, and the resultant solution was stirred at 60° C. for 7 hours. After the reaction mixture was cooled to room temperature and alkalified with a 10% aqueous sodium hydroxide solution, the solvent was then distilled off under reduced pressure. The resultant residue was purified by silica gel column chromatography using silica gel; Silica Gel 60 made by KANTO CHEMICAL CO., INC., and an eluent of ethyl acetate:hexane=1:1, and washed with water to obtain 90 mg of (7-cyano-2-oxo-1,5-naphthyridin-1(2H)-yl)acetaldehyde as a light yellow solid.
Quantity
5 mL
Type
reactant
Reaction Step One
Name
7-cyano-1-(1,3-dioxolan-2-ylmethyl)-1,5-naphthyridin-2(1H)-one
Quantity
215 mg
Type
reactant
Reaction Step One
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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